Cas no 937685-45-5 (4-pyrrolidin-2-ylbenzoic acid)

• Product Name: 4-pyrrolidin-2-ylbenzoic acid
• CAS No: 937685-45-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD09036090
• CID: 1083561
• PubChem ID: 23009505
• Update Time: 2025-10-29

4-pyrrolidin-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidin-2-yl)benzoic acid
• 4-pyrrolidin-2-ylbenzoic acid
• 4-Pyrrolidin-2-yl-benzoic acid
• DTXSID20629757
• AKOS022182151
• AKOS004117746
• CS-0271278
• SB47105
• SB46101
• EN300-2659938
• N11083
• SB40089
• 4-(Pyrrolidin-2-yl)benzoicacid
• FT-0764747
• 937685-45-5

• MDL： MFCD09036090
• Inchi： 1S/C11H13NO2/c13-11(14)9-5-3-8(4-6-9)10-2-1-7-12-10/h3-6,10,12H,1-2,7H2,(H,13,14)
• InChI Key： AVXHPPWBIQGVBK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1CCCN1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-pyrrolidin-2-ylbenzoic acid

4-Pyrrolidin-2-ylbenzoic Acid (CAS No. 937685-45-5): A Comprehensive Overview

4-Pyrrolidin-2-ylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 937685-45-5, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its fused pyrrolidine and benzoic acid moieties, has garnered attention due to its potential applications in medicinal chemistry and biological research. The unique structural features of 4-pyrrolidin-2-ylbenzoic acid make it a valuable scaffold for developing novel therapeutic agents.

The benzoic acid moiety is well-known for its role in various pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial properties. When combined with the pyrrolidine ring, the compound exhibits enhanced binding affinity to biological targets, making it a promising candidate for drug development. Recent studies have highlighted the importance of heterocyclic compounds in modulating enzymatic and receptor interactions, which 4-pyrrolidin-2-ylbenzoic acid effectively leverages.

In the realm of drug discovery, the structural diversity of 4-pyrrolidin-2-ylbenzoic acid allows for modifications that can optimize its pharmacokinetic and pharmacodynamic properties. Researchers have been exploring its potential in targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The pyrrolidine ring contributes to the compound's ability to interact with multiple biological pathways, making it a versatile tool for investigating complex disease mechanisms.

One of the most intriguing aspects of 4-pyrrolidin-2-ylbenzoic acid is its role as a precursor in synthesizing more complex molecules. Its structural framework provides a stable platform for further functionalization, enabling the creation of derivatives with tailored biological activities. This flexibility has been exploited in the development of novel inhibitors and agonists targeting specific enzymes and receptors involved in disease pathways.

The synthesis of 4-pyrrolidin-2-ylbenzoic acid involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for subsequent biological evaluations. The compound's synthesis often involves palladium-catalyzed cross-coupling reactions, which are widely used in constructing complex organic molecules.

Biological activity assays have shown that 4-pyrrolidin-2-ylbenzoic acid exhibits promising effects on several key targets. For instance, studies have demonstrated its potential as an antagonist of certain ion channels, which could be relevant in treating neurological disorders. Additionally, its interaction with cytoprotective enzymes has been explored, suggesting possible applications in antioxidant therapy.

The compound's solubility profile and metabolic stability are critical factors that influence its therapeutic potential. Modifications to improve solubility while maintaining biological activity have been a focus of recent research. By optimizing these properties, researchers aim to enhance the bioavailability and efficacy of derivatives of 4-pyrrolidin-2-ylbenzoic acid.

The role of computational chemistry in studying 4-pyrrolidin-2-ylbenzoic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding molecular interactions at the atomic level. These insights guide experimental design and help in rationalizing structure-activity relationships.

In conclusion, 4-pyrrolidin-2-ylbenzoic acid (CAS No. 937685-45-5) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile applications make it a valuable asset in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic potentials, this compound is poised to play a pivotal role in developing next-generation medications.